Cas no 1220017-87-7 (3-(3-Methoxypropoxy)pyrrolidine hydrochloride)

• Product Name: 3-(3-Methoxypropoxy)pyrrolidine hydrochloride
• CAS No: 1220017-87-7
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 1079075
• PubChem ID: 53409278
• Update Time: 2025-06-09

3-(3-Methoxypropoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxypropoxy)pyrrolidine hydrochloride
• 3-(3-methoxypropoxy)pyrrolidine;hydrochloride
• AKOS015849640
• 3-(3-METHOXYPROPOXY)PYRROLIDINEHYDROCHLORIDE
• 1220017-87-7

• MDL： MFCD13561038
• Inchi： 1S/C8H17NO2.ClH/c1-10-5-2-6-11-8-3-4-9-7-8;/h8-9H,2-7H2,1H3;1H
• InChI Key： ZPUSIUPYGAVONM-UHFFFAOYSA-N
• SMILES： Cl.O(CCCOC)C1CNCC1

Computed Properties

• Exact Mass: 195.103
• Monoisotopic Mass: 195.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-Methoxypropoxy)pyrrolidine hydrochloride

Comprehensive Overview of 3-(3-Methoxypropoxy)pyrrolidine hydrochloride (CAS No. 1220017-87-7)

3-(3-Methoxypropoxy)pyrrolidine hydrochloride (CAS No. 1220017-87-7) is a specialized organic compound widely recognized for its applications in pharmaceutical research and chemical synthesis. This compound, characterized by its unique pyrrolidine backbone and methoxypropoxy side chain, has garnered significant attention due to its potential in drug development and biochemical studies. Researchers and industry professionals frequently search for terms like "3-(3-Methoxypropoxy)pyrrolidine HCl synthesis", "CAS 1220017-87-7 applications", and "pyrrolidine derivatives in medicine", reflecting its growing relevance in modern science.

The molecular structure of 3-(3-Methoxypropoxy)pyrrolidine hydrochloride incorporates a pyrrolidine ring, a five-membered nitrogen-containing heterocycle, which is a common motif in bioactive molecules. The addition of a methoxypropoxy group enhances its solubility and reactivity, making it a versatile intermediate in organic chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, with queries like "AI in pyrrolidine derivative optimization" and "computational chemistry for CAS 1220017-87-7" becoming increasingly popular. This aligns with the broader scientific community's focus on leveraging technology to accelerate research.

In pharmaceutical applications, 3-(3-Methoxypropoxy)pyrrolidine hydrochloride is often explored as a building block for novel therapeutics. Its structural features make it a candidate for modulating biological targets, particularly in neurological and metabolic disorders. Searches such as "pyrrolidine-based CNS drugs" and "CAS 1220017-87-7 in drug formulation" underscore its potential in addressing unmet medical needs. Additionally, the compound's stability under various conditions has made it a subject of interest in formulation science, where researchers investigate its compatibility with excipients and delivery systems.

The synthesis of 3-(3-Methoxypropoxy)pyrrolidine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitutions and ring-forming processes. Optimizing these synthetic routes is a key area of research, as evidenced by search terms like "efficient synthesis of 3-(3-Methoxypropoxy)pyrrolidine" and "green chemistry approaches for CAS 1220017-87-7". Environmental sustainability in chemical production is a hot topic, and this compound's synthesis pathways are being refined to reduce waste and energy consumption.

Analytical characterization of 3-(3-Methoxypropoxy)pyrrolidine hydrochloride employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its use in high-stakes applications. Queries like "analytical methods for CAS 1220017-87-7" and "quality control of pyrrolidine derivatives" reflect the industry's emphasis on rigorous standards. Furthermore, the compound's physicochemical properties, including its melting point, solubility, and stability, are well-documented to facilitate its handling in laboratory and industrial settings.

Beyond pharmaceuticals, 3-(3-Methoxypropoxy)pyrrolidine hydrochloride finds utility in material science and agrochemical research. Its ability to act as a ligand or modifier in polymer systems has sparked interest in fields like "smart materials" and "catalysis". Recent searches such as "pyrrolidine derivatives in nanotechnology" highlight its cross-disciplinary appeal. This versatility positions the compound as a valuable asset in innovation-driven sectors, where customization and performance enhancement are paramount.

Safety and regulatory compliance are paramount when working with 3-(3-Methoxypropoxy)pyrrolidine hydrochloride. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. Researchers often look up "CAS 1220017-87-7 safety data" and "pyrrolidine derivative handling guidelines" to adhere to best practices. Regulatory frameworks governing its use vary by region, necessitating thorough documentation and transparency in its supply chain.

In conclusion, 3-(3-Methoxypropoxy)pyrrolidine hydrochloride (CAS No. 1220017-87-7) is a multifaceted compound with broad applications in science and industry. Its role in drug discovery, material science, and sustainable chemistry underscores its importance in contemporary research. As interest in "tailored pyrrolidine compounds" and "CAS 1220017-87-7 innovations" continues to rise, this compound remains at the forefront of scientific exploration, offering endless possibilities for future advancements.